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Compound of Interest

Compound Name: 1-Methylcyclopentanol

Cat. No.: B105226

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1-
methylcyclopentanol as a solvent in specific organic reactions. This document compiles
available data on its physical properties, potential applications, and detailed experimental
protocols where applicable.

Overview of 1-Methylcyclopentanol as a Solvent

1-Methylcyclopentanol is a cyclic tertiary alcohol that exists as a colorless liquid or a white
crystalline solid with a low melting point.[1][2] Its chemical structure, featuring a hydroxyl group
on a five-membered ring, imparts moderate polarity, making it a potentially useful solvent for a
range of organic reactions.[3][4] Its stability under normal conditions and relatively high boiling
point are advantageous for reactions requiring elevated temperatures.[3]

Physical Properties

A summary of the key physical properties of 1-methylcyclopentanol is presented in the table
below, providing essential data for its application as a solvent.
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Property Value References
Molecular Formula CeH120 [1]
Molecular Weight 100.16 g/mol

White crystalline low melting
Appearance ] o [11[2]
solid or colorless liquid

Melting Point 36-37 °C [2]
Boiling Point 135-136 °C [2]
Density 0.904 g/mL at 25 °C

Flash Point 41 °C [2]
Water Solubility Slightly soluble [1]

Potential Applications in Organic Synthesis

While specific documented applications of 1-methylcyclopentanol as a primary solvent in the
scientific literature are limited, its properties suggest its utility in several areas of organic
synthesis. Its moderate polarity and high boiling point make it a potential alternative to more
conventional solvents.

Grighard Reactions

Tertiary alcohols like 1-methylcyclopentanol are generally resistant to the highly basic
conditions of Grignard reagents, which primarily react with protic solvents like water and
primary or secondary alcohols. This stability suggests that 1-methylcyclopentanol could serve
as a solvent for Grignard reactions, particularly in cases where a higher boiling point than
diethyl ether or THF is desired.

Logical Workflow for Assessing 1-Methylcyclopentanol as a Grignard Solvent:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for 1-
Methylcyclopentanol as a Solvent]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105226#using-1-methylcyclopentanol-as-a-solvent-
for-specific-reaction-types]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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